Cas no 7619-53-6 (Zuclomiphene citrate)

• Product Name: Zuclomiphene citrate
• CAS No: 7619-53-6
• MF: C₃₂H₃₆ClNO₈
• MW: 598.083148956299
• MDL: MFCD00082252
• CID: 982438
• PubChem ID: 3033832
• Update Time: 2025-06-30

Zuclomiphene citrate Chemical and Physical Properties

Names and Identifiers

• cis-Clomiphene Citrate
• clomifene citrate
• Clomiphene citrate, cis-
• 6,11-Octadecadienoic acid, methyl ester, (Z,Z)-
• cis,cis-Octadeca-6,11-diensaeure-methylester
• cis-6,cis-11-Methyl-octadecadienoat
• cis-cis-6,11-Octadecadiensaeuremethylester
• cis-cis-6,11-Octadecadiensaeure-methylester
• clomifen citrate
• clomphencitrate
• CTK0I6297
• I-Dihydrocitrat
• Methyl-cis,cis-octadeca-6,11-dienoat
• zuclomiphene citrate
• BCP03057
• Zuclomiphene (citrate)
• Ikaclomin
• BCP9000541
• DS-6814
• HY-B1617A
• RMI 16289
• 2-(4-[2-Chloro-1,2-Diphenylethenyl]Phenoxy)-N,N-Diethylethanamine Citrate salt
• NCGC00255219-01
• Clomid
• {2-[4-(2-Chloro-1,2-diphenylvinyl)phenoxy]ethyl}diethylamine 2-hydroxypropane-1,2,3-tricarboxylic acid salt
• CAS-50-41-9
• Ethanamine,2-diphenylethenyl)phenoxy]-N,N-diethyl-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• Triethylamine,2-diphenylvinyl)phenoxy]-, citrate
• Genozym
• NSC-151466
• NSC-756698
• CHEMBL1213137
• 2-(4-(2-Chloro-1,2-diphenylvinyl)phenoxy)-N,N-diethylethanamine 2-hydroxypropane-1,2,3-tricarboxylate
• HMS1920O19
• (Z)-Clomiphene citrate
• DTXCID00337
• MFCD00082252
• CCG-39553
• NCGC00017008-02
• NSC-35770
• Clomiphene A citrate
• 50-41-9
• UNII-UY5X264QZV
• s2561
• Ethanamine,2-diphenylethenyl)phenoxy]-N,N-diethyl-, (Z)-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• Z2235801947
• 2-[4-[(Z)-2-chloro-1,2-diphenylethenyl]phenoxy]-N,N-diethylethanamine;2-hydroxypropane-1,2,3-tricarboxylic acid
• AC-32011
• NCGC00017008-01
• Triethylamine, 2-(p-(2-chloro-1,2-diphenylvinyl)phenoxy)-, citrate (1:1), (Z)-
• 7619-53-6
• 43054-45-1
• Triethylamine,2-diphenylvinyl)phenoxy]-, citrate (1:1), (Z)-
• EN300-7480702
• NSC 151466
• NCGC00164385-01
• NSC151466
• MER-41
• RMI 16312
• SR-05000001591
• Milophene
• HMS2232D12
• (2)2-[p-(2-Chloro-1,2-diphenylvinyl)phenoxy]triethylamine citrate (1:1)
• Q27291328
• Clomifene citrate (Serophene)
• Ethanamine, 2-[4-(2-chloro-1,2-diphenylethenyl)phenoxy]-N,N-diethyl-,2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• MLS001332629
• NCGC00094626-01
• MFCD00058322
• MLS002207099
• SGCUT00109
• Dyneric
• to_000032
• C08161
• Clomiphene citrate salt
• Clomivid
• NCGC00094626-02
• 2-hydroxypropane-1,2,3-tricarboxylic acid; {2-[4-(2-chloro-1,2-diphenylethenyl)phenoxy]ethyl}diethylamine
• SR-05000001591-1
• Clomphid
• HMS2091G06
• Ethanamine, 2-(4-((1Z)-2-chloro-1,2-diphenylethenyl)phenoxy)-N,N-diethyl-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• Tox21_301875
• Serophene
• 2-({4-[(Z)-2-chloro-1,2-diphenylethenyl]phenyl}oxy)-N,N-diethylethanamine 2-hydroxypropane-1,2,3-tricarboxylate (salt)
• SW196898-3
• Zuclomid
• Triethylamine,2-diphenylvinyl)phenoxy]-, citrate (1:1)
• CS-0111663
• DTXSID8020337
• AMY33425
• AKOS005111131
• FD12066
• Ethanamine, 2-(4-(2-chloro-1,2-diphenylethenyl)phenoxy)-N,N-diethyl-, (Z)-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• SCHEMBL223472
• NCGC00017008-03
• AC-19685
• BCP0726000214
• Pharmakon1600-01500196
• MRL 41
• SPECTRUM1500196
• HMS501H04
• NSC756698
• CLOMIPHENE CITRATE
• UY5X264QZV
• PYTMYKVIJXPNBD-OQKDUQJOSA-N
• DA-79147
• 1ST10932
• Zuclomiphene (citrete)
• Zuclomiphene citrate

• MDL： MFCD00082252
• Inchi： 1S/C26H28ClNO.C6H8O7/c1-3-28(4-2)19-20-29-24-17-15-22(16-18-24)25(21-11-7-5-8-12-21)26(27)23-13-9-6-10-14-23;7-3(8)1-6(13,5(11)12)2-4(9)10/h5-18H,3-4,19-20H2,1-2H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/b26-25-;
• InChI Key： PYTMYKVIJXPNBD-OQKDUQJOSA-N
• SMILES： Cl/C(/C1C=CC=CC=1)=C(/C1C=CC=CC=1)\C1C=CC(=CC=1)OCCN(CC)CC.OC(C(=O)O)(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 597.21308
• Monoisotopic Mass: 597.213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 14
• Complexity: 708
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145A^2

Experimental Properties

• Color/Form: Crystalline solid
• Density: Not available
• Melting Point: 139 - 141°C
• Boiling Point: 509 °C at 760 mmHg
• Flash Point: 261.6 °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 144.6
• LogP: 5.31410
• Vapor Pressure: Not available

Zuclomiphene citrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：2-8°C

Additional information on Zuclomiphene citrate

Recent Advances in Zuclomiphene Citrate (7619-53-6) Research: A Comprehensive Review

Zuclomiphene citrate (CAS: 7619-53-6), a selective estrogen receptor modulator (SERM), has garnered significant attention in recent years due to its potential therapeutic applications in reproductive medicine and oncology. This research briefing synthesizes the latest findings on the compound, focusing on its pharmacological properties, mechanisms of action, and clinical relevance. Recent studies have explored its efficacy in treating infertility, hormone-dependent cancers, and metabolic disorders, positioning it as a versatile candidate for further development.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the structural dynamics of zuclomiphene citrate's interaction with estrogen receptors α and β. Using X-ray crystallography and molecular docking simulations, researchers demonstrated that the compound exhibits a unique binding affinity profile, distinguishing it from other SERMs like clomiphene. This specificity may underlie its reduced side-effect profile in clinical settings, particularly in ovulation induction protocols where it shows comparable efficacy to clomiphene citrate but with fewer instances of ovarian hyperstimulation syndrome (OHSS).

In oncology research, preclinical trials have revealed promising results for zuclomiphene citrate in hormone receptor-positive breast cancer. A multicenter study published in Cancer Research (2024) reported that the compound effectively inhibited tumor growth in xenograft models by 62% compared to controls, while showing minimal uterotrophic effects. This selective activity suggests potential advantages over traditional anti-estrogen therapies, particularly in reducing endometrial cancer risks associated with long-term treatment.

Pharmacokinetic studies have advanced our understanding of zuclomiphene citrate's metabolic pathways. Recent data indicate that the compound undergoes extensive hepatic metabolism primarily via CYP3A4, with a terminal half-life of approximately 48 hours. These findings, published in the European Journal of Pharmaceutical Sciences (2024), have important implications for dosing regimens and drug-drug interaction management, particularly in polypharmacy scenarios common in fertility and cancer treatment protocols.

Emerging applications in metabolic disorders have expanded the therapeutic potential of zuclomiphene citrate. A 2024 clinical trial demonstrated its ability to improve insulin sensitivity in women with polycystic ovary syndrome (PCOS), with a 27% reduction in HOMA-IR scores observed after 12 weeks of treatment. The study, published in Fertility and Sterility, suggests that the compound's modulation of estrogen receptor activity in adipose tissue may offer dual benefits for both reproductive and metabolic dysfunction in PCOS patients.

Manufacturing and formulation advancements have addressed previous challenges with zuclomiphene citrate's poor aqueous solubility. A patent published in 2024 describes a novel nanocrystal dispersion technology that improves oral bioavailability by 3.2-fold compared to conventional formulations. This technological breakthrough could significantly enhance the compound's clinical utility and patient compliance, particularly for chronic administration regimens.

Despite these advances, research gaps remain regarding zuclomiphene citrate's long-term safety profile and optimal dosing strategies across different indications. Ongoing phase III clinical trials (NCT05432891) are expected to provide crucial data on its risk-benefit ratio in large patient populations. The compound's unique pharmacodynamic profile continues to make it a subject of intense research interest, with potential applications extending to neurodegenerative diseases and cardiovascular protection currently under investigation.